Cas no 89985-53-5 (2-(1-Aminoethyl)phenol)

2-(1-Aminoethyl)phenol structure
2-(1-Aminoethyl)phenol structure
Product Name:2-(1-Aminoethyl)phenol
CAS No:89985-53-5
MF:C8H11NO
MW:137.179042100906
MDL:MFCD09050109
CID:730338
PubChem ID:241456
Update Time:2024-10-26

2-(1-Aminoethyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-(1-Aminoethyl)phenol
    • Phenol,2-(1-aminoethyl)-
    • 2-(1-aminoethyl)phenol(SALTDATA: HCl)
    • AKOS000133574
    • J-507562
    • NSC-48849
    • SB75505
    • FT-0753379
    • SY026082
    • SCHEMBL633569
    • AS-35723
    • SB44953
    • Phenol, 2-[(1S)-1-aminoethyl]-
    • AKOS022171734
    • EN300-31174
    • ZWKWKJWRIYGQFD-UHFFFAOYSA-N
    • 1-amino-1-(2-hydroxyphenyl)ethane
    • 89985-53-5
    • NSC48849
    • a-hydroxyphenylethylamine
    • CS-0171974
    • MFCD09050109
    • SY387130
    • MFCD06761854
    • DA-01342
    • MDL: MFCD09050109
    • Inchi: 1S/C8H11NO/c1-6(9)7-4-2-3-5-8(7)10/h2-6,10H,9H2,1H3
    • InChI Key: ZWKWKJWRIYGQFD-UHFFFAOYSA-N
    • SMILES: OC1C=CC=CC=1C(C)N

Computed Properties

  • Exact Mass: 137.084063974g/mol
  • Monoisotopic Mass: 137.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Boiling Point: 246.3℃ at 760 mmHg

2-(1-Aminoethyl)phenol Security Information

2-(1-Aminoethyl)phenol Pricemore >>

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